![molecular formula C21H21N3O3S B278705 N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B278705.png)
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as CTDP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTDP belongs to the class of pyrrolidine carboxamide compounds and has been found to exhibit promising results in various pre-clinical studies.
Mechanism of Action
The exact mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but it is believed to act by modulating the activity of certain enzymes and receptors in the brain. This compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, this compound can increase the levels of acetylcholine in the brain, which is beneficial for cognitive function. Additionally, this compound has been found to modulate the activity of certain receptors, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. This compound has been found to reduce oxidative stress and inflammation in the brain, which are implicated in the development of neurodegenerative diseases. Additionally, this compound has been found to increase the levels of certain neurotrophic factors, which are proteins that support the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its ability to cross the blood-brain barrier, which is a protective barrier that prevents many drugs from entering the brain. This property makes this compound a promising candidate for the treatment of neurological disorders. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of this compound-based therapies for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biochemical and physiological pathways. Finally, the development of more efficient synthesis methods for this compound could help to facilitate its use in experimental settings.
Synthesis Methods
The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide involves a multi-step process that includes the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form 4-methoxyphenylacetyl chloride. This intermediate is then reacted with 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid to form the corresponding acid chloride. The acid chloride is then reacted with pyrrolidine-3-carboxamide to form the final product, this compound.
Scientific Research Applications
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been found to exhibit neuroprotective properties and has been shown to reduce the production of amyloid-beta, a protein that is implicated in the development of Alzheimer's disease. Additionally, this compound has been found to improve motor function in animal models of Parkinson's disease.
Properties
Molecular Formula |
C21H21N3O3S |
---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C21H21N3O3S/c1-27-15-8-6-14(7-9-15)24-12-13(10-19(24)25)20(26)23-21-17(11-22)16-4-2-3-5-18(16)28-21/h6-9,13H,2-5,10,12H2,1H3,(H,23,26) |
InChI Key |
DFPGSFXCVWEFHM-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C#N |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=C(C4=C(S3)CCCC4)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.